molecular formula C8H9NOS B8596445 3-(2-Thienyl)propyl isocyanate

3-(2-Thienyl)propyl isocyanate

Cat. No. B8596445
M. Wt: 167.23 g/mol
InChI Key: SKFLXAYLARAUEN-UHFFFAOYSA-N
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Description

3-(2-Thienyl)propyl isocyanate is a useful research compound. Its molecular formula is C8H9NOS and its molecular weight is 167.23 g/mol. The purity is usually 95%.
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properties

Product Name

3-(2-Thienyl)propyl isocyanate

Molecular Formula

C8H9NOS

Molecular Weight

167.23 g/mol

IUPAC Name

2-(3-isocyanatopropyl)thiophene

InChI

InChI=1S/C8H9NOS/c10-7-9-5-1-3-8-4-2-6-11-8/h2,4,6H,1,3,5H2

InChI Key

SKFLXAYLARAUEN-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)CCCN=C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diphenyl phosphoryl azide [N3.PO(OC6H5)] (9.08 g.) was added dropwise to a solution of 4-(2-thienyl)butyric acid (5.53 g.) in dry pyridine (25 ml.) and stirred for one hour at 100° C. to give a solution comprising 3-(2-thienyl)propyl isocyanate (I.R.: 2260 cm-1).
Quantity
9.08 g
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reactant
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5.53 g
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reactant
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25 mL
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reactant
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